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Compound of Interest

Compound Name: Norflurazon

Cat. No.: B1679920

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the herbicide norflurazon and its principal
metabolite, desmethylnorflurazon. The information presented herein is curated from
experimental data to assist researchers in understanding the physicochemical properties,
toxicokinetics, and biological activities of these two related compounds.

Physicochemical Properties

A fundamental understanding of the physicochemical properties of a compound and its
metabolites is crucial for predicting their environmental fate and biological interactions. The
following table summarizes the key physicochemical characteristics of norflurazon and
desmethylnorflurazon.
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Desmethylnorfluraz

Property Norflurazon Source(s)

on
Chemical Formula C12HoCIF3Ns0 C11H7CIFsNsO [1112113114]
Molecular Weight 303.67 g/mol 289.64 g/mol [L1213141e1e171

White to greyish- ]
) Light brown to dark
Appearance brown crystalline ) [718]
brown solid
powder

34 mg/L (at 20°C, pH Data not readily

Water Solubility ) [8]
7 available
3.86 x 1073 mPa (at Data not readily

Vapor Pressure .
20°C) available

Log P (Octanol-Water 2 45 Data not readily

Partition Coefficient) ' available

Toxicokinetics and Metabolism
Norflurazon is readily absorbed in biological systems and undergoes metabolism to form
several byproducts, with desmethylnorflurazon being the primary metabolite.[9][10]

Metabolic Pathway: Norflurazon to Desmethylnorflurazon

The primary metabolic transformation of norflurazon involves the N-demethylation of the
methylamino group, resulting in the formation of desmethylnorflurazon. This process is a key
step in the detoxification and excretion of norflurazon.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Analysis of Norflurazon and its Primary
Metabolite, Desmethylnorflurazon]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679920#comparison-of-norflurazon-with-its-primary-
metabolite-desmethylnorflurazon]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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